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A Guide to Managing Residual Solvent Signals in NMR

A fundamental step in preparing a high-quality NMR sample is managing signals from the solvent itself. The
table below outlines common impurities found in deuterated solvents and their characteristic NMR signals,

which is crucial for identifying the source of background noise. [1]

Table 1: Common NMR Impurities and Their Chemical Shifts

Solvent Impurity 'H NMR Chemical Shift (ppm) Deuterated Solvent Measured In
Acetone 2.17 DMSO-d6

Acetonitrile 2.10 DMSO-d6

Dichloromethane 5.76 CDCI3

Diethyl Ether 1.21,3.53 CDCI3

Ethyl Acetate 2.05,4.12 CDCI3

Hexanes 0.90, 1.33 CDCI3

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s992464?utm_src=pdf-body
https://www.smolecule.com/products/s992464?utm_src=pdf-interest
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/nuclear-magnetic-resonance/1h-nmr-and-13c-nmr-chemical-shifts-of-impurities-chart
https://www.smolecule.com/products/s992464?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Solvent Impurity H NMR Chemical Shift (ppm) Deuterated Solvent Measured In
Triethylamine 1.04, 2.60 CDCI3

Water (Hz0) ~25 DMSO-d6

Water (HOD) ~4.8 DMSO-d6

Note: Chemical shifts can be temperature- and concentration-dependent. Data obtained on a 300 MHz

spectrometer. [1]

General Protocol for Purifying Deuterated Solvents

The following workflow outlines general steps for purifying and preparing deuterated NMR solvents like
Butyronitrile-D7 to minimize protonated solvent impurities. Always consult material safety data sheets and

perform these procedures in a well-ventilated fume hood with appropriate personal protective equipment.
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Workflow Steps Explained:

o Start with High Purity: Always source the highest available purity grade of Butyronitrile-D7 (e.g., "
anhydrous," "99.8% D," or "for NMR"). This minimizes initial impurity levels. [1]

» Use Molecular Sieves: Store the solvent bottle and aliquot from it over activated 3A or 4A molecular

sieves. These are highly effective at removing water, which is a common source of a large residual

peak. [1]

e Degassing (Optional): For experiments highly sensitive to dissolved oxygen (which can broaden
signals), use a freeze-pump-thaw cycle. This involves freezing the solvent with liquid nitrogen,
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evacuating the headspace with a vacuum pump to remove air, and thawing. Repeat 3-5 times.

o Filtration (Optional): If particulate matter is a concern, use a syringe filter with a PTFE membrane
(compatible with most organic solvents) to filter the solvent directly into the NMR tube.

¢ Use Clean Equipment: Ensure NMR tubes and all transfer equipment (pipettes, syringes) are
scrupulously clean and dry to prevent contamination.

Troubleshooting FAQ

Q: After purification, I still see a small residual solvent peak. Is my sample ruined? A: Not necessarily.
Small, sharp residual solvent peaks are often unavoidable and can even be useful as internal chemical shift
references. [2] The goal of purification is to reduce these signals to a level where they do not interfere with
the analysis of your target compound. If the peak is large and broad, it suggests significant contamination

that requires further purification.

Q: What if the background signals are very broad instead of sharp? A: Broad signals can indicate the
presence of paramagnetic impurities or interactions with the glass of the NMR tube itself. Ensuring your

solvent is free of metal ions and using high-quality NMR tubes can mitigate this.

Q: Are there alternative approaches if purification is insufficient? A: Yes, advanced NMR techniques can
help. Diffusion-Ordered Spectroscopy (DOSY) can separate signals in a mixture based on their different
diffusion rates, effectively creating an "NMR chromatogram." This can help distinguish your compound's

signals from those of small, fast-diffusing solvent impurities. [3]

Need Custom Synthesis?
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To cite this document: Smolecule. [reducing hydrogen background noise in NMR with Butyronitrile-

D7]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b992464#reducing-hydrogen-background-noise-in-nmr-with-

butyronitrile-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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